Ethyl 2-(4-chloro-2-nitrophenyl)acetate

• IUPAC Name: ethyl 2-(4-chloro-2-nitrophenyl)acetate
• InChI: InChI=1S/C10H10ClNO4/c1-2-16-10(13)5-7-3-4-8(11)6-9(7)12(14)15/h3-4,6H,2,5H2,1H3
• InChI Key: NFTIGSHTDJWTAT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=C(C=C(C=C1)Cl)[N+](=O)[O-]
• Molecular Formula: C10H10ClNO4
• Molecular Weight: 243.64 g/mol
• CAS RN: 108274-38-0

Description

Ethyl 2-(4-Chloro-2-nitrophenyl)acetate is an organic compound with the molecular formula C10H10ClNO4. It is also known as Ethyl 4-chloro-2-nitrophenylacetate and Benzeneacetic acid, 4-chloro-2-nitro-, ethyl ester.

Molecular Structure Analysis

The molecular structure of Ethyl 2-(4-chloro-2-nitrophenyl)acetate consists of an ethyl ester group attached to a benzene ring, which is substituted with a nitro group and a chloro group.

Scientific Research Applications

Synthetic Applications in Organic Chemistry

Compounds structurally related to Ethyl 2-(4-chloro-2-nitrophenyl)acetate, such as ethyl 2-cyano-2-(4-nitrophenylsulfonyloxyimino)acetate, have been utilized in the Lossen rearrangement to facilitate the synthesis of hydroxamic acids and ureas from carboxylic acids under mild conditions. This process demonstrates the utility of related compounds in synthesizing biologically relevant molecules without racemization, showcasing their role in developing environmentally friendly and cost-effective methodologies (Thalluri et al., 2014).

Materials Science and Photolabile Protecting Groups

In materials science, derivatives of nitrophenyl compounds have been explored for their photolabile properties. For example, bis(4,5-dimethoxy-2-nitrophenyl)ethylene glycol has been synthesized as a new photolabile protecting group for aldehydes and ketones. The acetals and ketals formed from this compound are stable under various conditions and can be cleaved upon irradiation, offering high yields and efficiency. This research points to the potential use of Ethyl 2-(4-chloro-2-nitrophenyl)acetate in developing new photolabile protecting groups or photoresponsive materials (Kantevari et al., 2005).

Liquid Crystalline and Electroconductive Polymers

Azobenzene-functionalized liquid crystalline polythiophene derivatives have been synthesized incorporating nitrophenyl azo compounds as side chains. These polymers exhibit liquid crystalline behavior and photoresponsive properties, which could be relevant for Ethyl 2-(4-chloro-2-nitrophenyl)acetate if similar synthetic approaches are applied. This work highlights the potential of nitrophenyl derivatives in creating materials with unique electroconductive and optical properties, which could find applications in advanced technologies and smart materials (Hosseini et al., 2013).

Mechanism of Action

Target of Action

Many chemical compounds, including Ethyl 2-(4-chloro-2-nitrophenyl)acetate, can interact with various biological targets such as proteins, enzymes, or receptors. The specific targets of a compound depend on its chemical structure and properties .

Mode of Action

The interaction between a compound and its target often leads to changes in the target’s function. This can result in the inhibition or activation of the target, which can affect various biological processes .

Biochemical Pathways

Compounds can affect various biochemical pathways depending on their targets. For example, a compound that inhibits an enzyme involved in a specific pathway can disrupt that pathway, leading to changes in the production of certain molecules or the regulation of certain biological processes .

Result of Action

The effects of a compound’s action at the molecular and cellular levels can vary widely. They can include changes in gene expression, alterations in cellular signaling, or effects on cell growth and survival .

Action Environment

The action, efficacy, and stability of a compound can be influenced by various environmental factors. These can include the pH of the environment, the presence of other molecules, and physical factors such as temperature and pressure .

Safety and Hazards

Ethyl 2-(4-chloro-2-nitrophenyl)acetate is primarily used for research and development and is not intended for medicinal, household, or other uses. Safety data for this compound is currently unavailable online.

Future Directions

Ethyl 2-(4-chloro-2-nitrophenyl)acetate is primarily used for research and development. It could potentially be used in the synthesis of other organic compounds or in the development of new materials.